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Compound of Interest

N-(1-

Compound Name: phenylethyl)cyclohexanecarboxam
ide

Cat. No.: B11993800

Get Quote

\ J

CAS: 61765-19-3 | Molecular Formula: C15sH21:NO | MW: 231.34 g/mol [1][2][3]

Executive Technical Summary

N-(1-phenylethyl)cyclohexanecarboxamide is a secondary amide synthesized from
cyclohexanecarboxylic acid and 1-phenylethylamine.[1][2][3] While often encountered as an
intermediate in chemical libraries, its primary technical value lies in two distinct domains:[1][2]

+ Chiral Resolution Benchmark: It serves as a model adduct for evaluating the enantiomeric
separation efficiency of chiral stationary phases (CSPs) in HPLC, owing to the proximity of its
chiral center to the amide bond.[2][3]

e Sensory Pharmacophore Scaffold: Its structure aligns with the "carboxamide cooling agent”
pharmacophore (e.g., WS-3), making it a relevant probe for Structure-Activity Relationship
(SAR) studies targeting the TRPM8 ion channel.[1][2][3]
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Chemical Profile & Properties[1][2][3][4][5][6][7]1[8]
[2][10][11]

Property Value Technical Context
White to off-white crystalline Typical of high-purity
Appearance ) ]
solid secondary amides.[2][3]

Dependent on enantiomeric
) ) ) purity; racemates often exhibit
Melting Point 108-112 °C (Estimated) _ _ _
different lattice energies than

pure enantiomers.[2][3]

Indicates high lipophilicity;
) suitable for CNS penetration or
LogP (Predicted) ~3.7
membrane-bound receptor

interaction.[1][2][3]

Critical for receptor binding
H-Bond Donors 1 (Amide NH) pocket interaction (e.g.,
TRPMB8 Y745 residue).[1][2][3]

Facilitates dipole interactions
H-Bond Acceptors 1 (Carbonyl O) in chiral recognition
mechanisms.[1][2][3]

Exists as (R) and (S)
enantiomers.[1][2][3] CAS
Chirality C(2)-position of ethyl group 61765-19-3 typically denotes
the racemate or unspecified
stereochemistry.[1][2][3]

Synthesis & Production Protocols

Expertise Note: While direct condensation using coupling reagents (EDC/HOB) is possible, the
Acid Chloride Method is superior for this substrate due to the steric bulk of the cyclohexyl group
and the high nucleophilicity of the amine, ensuring higher yields and easier purification.[1][2]
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Method A: Acid Chloride Condensation (Schotten-
Baumann Conditions)

This protocol describes the synthesis of the racemic mixture.[1][2][3] For enantiopure variants,
substitute the amine with (R)-(+)- or (S)-(-)-1-phenylethylamine.[1][2][3]

Reagents:

o Cyclohexanecarbonyl chloride (1.0 equiv)[1][2][3]

o 1-Phenylethylamine (1.0 equiv)[1][2][3]

» Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 equiv)[1][2][3]
¢ Dichloromethane (DCM) (anhydrous)[1][2][3]

Step-by-Step Protocol:

o Preparation: Charge a flame-dried round-bottom flask with 1-phenylethylamine (10 mmol)
and TEA (12 mmol) in anhydrous DCM (50 mL). Cool the solution to 0°C under an inert
atmosphere (N2 or Ar).[2][3]

o Addition: Add cyclohexanecarbonyl chloride (10 mmol) dropwise over 15 minutes. Critical
Control Point: Maintain temperature <5°C to prevent di-acylation side products or
racemization if using sensitive chiral starting materials.[1][2][3]

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor via
TLC (30% EtOAc/Hexanes) until the amine starting material disappears.[2][3]

e Workup:

o Wash the organic phase with 1M HCI (2 x 30 mL) to remove unreacted amine and TEA.[2]
[3]

o Wash with Saturated NaHCOs (2 x 30 mL) to remove unreacted acid chloride (hydrolyzed
to acid).[1][2][3]

o Wash with Brine (1 x 30 mL), dry over anhydrous MgSOa, and concentrate in vacuo.
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 Purification: Recrystallize the crude solid from a hot Hexane/Ethyl Acetate mixture (approx.
4:1 ratio).

Diagram 1: Synthesis Workflow

This diagram illustrates the reaction flow and critical purification logic.[2][3]

Reagents: Reaction: Workup: Final Product:
Chioride N2am | ooy E@n 0°C > RT TLC Control |, ) jici (Remove e

. )
+ 1-Phenylethylamine Nucleophilic Acyl Substitution 2. Sat. NaHCO3 (Remove Acid)

Crude Solid

N-(1-phenylethyl)
cyclohexanecarboxamide

Click to download full resolution via product page

Caption: Synthesis pathway via nucleophilic acyl substitution, highlighting critical workup steps
for impurity removal.

Applications & Mechanism of Action
Chiral Resolution & Analytical Standard

The compound is a classic "diastereomeric probe" precursor.[2][3] When
cyclohexanecarboxylic acid is substituted (making it chiral), reacting it with enantiopure 1-
phenylethylamine creates diastereomers.[1][2][3]

e Mechanism: The amide bond creates a rigid linker.[2][3] The interaction between the phenyl
ring of the amine and the cyclohexyl ring (via hydrophobic effects) creates a distinct spatial
arrangement essential for chiral recognition on stationary phases like Pirkle-type or
polysaccharide-based columns.[1][2][3]

e Usage: Researchers use CAS 61765-19-3 as a "null" reference (achiral acid + chiral amine)
to determine the baseline separation factor (

) of the column without the interference of a second chiral center.[1][2][3]

TRPM8 Pharmacophore (Cooling Agents)

This molecule possesses the structural triad required for TRPM8 agonism (cooling sensation),
similar to WS-3 (N-Ethyl-p-menthane-3-carboxamide).[1][2][3]
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» Hydrophobic Core: Cyclohexane ring (mimics the menthane scaffold).[2][3]
e Linker: Carboxamide group (H-bond donor/acceptor).[1][2][3]
» Hydrophobic Tail: Phenylethyl group.[2][3]

o Hypothesis: While likely less potent than menthol due to the lack of specific isopropyl
substitution on the ring, it serves as a valuable negative or weak-positive control in SAR
studies to define the steric limits of the TRPM8 binding pocket.[1][2][3]

Diagram 2: Pharmacophore Mapping

Mapping the compound against the standard "Cooling Agent" structural requirements.[2][3]

N-(1-phenylethyl)
cyclohexanecarboxamide

Cyclohexyl Ring Amide Bond Phenylethyl Group
(Lipophilic Anchor) (H-Bonding) (Steric/Hydrophobic)

Hydrophobic Cleft

Van der Waals | Y745/D796 Interaction

TRPM8 Receptor
(Binding Pocket)

Click to download full resolution via product page

Caption: Structural decomposition of the molecule illustrating its potential interaction points with
the TRPMS receptor.[1][2][3]

Analytical Characterization (Self-Validating Data)

To verify the identity of the synthesized compound, look for these diagnostic NMR signals.

e 'H NMR (400 MHz, CDCls):
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[e]

0 7.20-7.40 (m, 5H): Aromatic protons (Phenyl group).[1][2]

(¢]

0 5.60 (br s, 1H): Amide N-H (Exchangeable with D20).[1][2]

0 5.15 (quintet, 1H): Methine proton of the ethyl group (-CH(CH3)-).[1][2][3] This is the
chiral center; its splitting is distinctive.[2][3]

[¢]

[¢]

0 2.10 (tt, 1H): Cyclohexyl methine proton adjacent to carbonyl.[2]

[e]

5 1.50 (d, 3H): Methyl group doublet (-CH(CHs)-).[1][2][3]

[e]

0 1.20-1.90 (m, 10H): Cyclohexyl methylene protons.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Cooler than Menthol [leffingwell.com]
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o 2. Cyclohexanecarboxamide, N-(1-naphthyl)- | C17H19NO | CID 531824 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 3. N-Phenylcyclohexanecarboxamide | C13H17NO | CID 257030 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Technical Monograph: N-(1-
phenylethyl)cyclohexanecarboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11993800/docs#technical-monograph-n-1-
phenylethyl-cyclohexanecarboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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